Cas no 733047-84-2 (2,4-Dichloropyridine-3-sulfonyl Chloride)

2,4-Dichloropyridine-3-sulfonyl chloride is a versatile sulfonylating reagent widely used in organic synthesis and pharmaceutical intermediates. Its reactive sulfonyl chloride group enables efficient derivatization, making it valuable for constructing sulfonamides, sulfonate esters, and other functionalized pyridine derivatives. The dichloro substitution pattern enhances its reactivity and selectivity in nucleophilic substitution reactions. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules due to its ability to introduce sulfonyl groups into complex structures. It exhibits high purity and stability under standard handling conditions, ensuring consistent performance in synthetic applications. Proper storage in a cool, dry environment is recommended to maintain its integrity.

2,4-Dichloropyridine-3-sulfonyl Chloride structure

733047-84-2 structure

Product Name:2,4-Dichloropyridine-3-sulfonyl Chloride

CAS No:733047-84-2

MF:C₅H₂Cl₃NO₂S

MW:246.498877048492

CID:4162731

PubChem ID:55279834

Update Time:2025-10-21

2,4-Dichloropyridine-3-sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

- 3-Pyridinesulfonyl chloride, 2,4-dichloro-
- 2,4-Dichloro-pyridine-3-sulfonyl chloride
- AKOS006334641
- 974-257-0
- 2,4-dichloropyridine-3-sulfonylchloride
- SCHEMBL5937359
- EN300-122955
- 733047-84-2
- 2,4-dichloropyridine-3-sulfonyl chloride
- Z1203135269
- IEB04784
- 2,4-Dichloropyridine-3-sulfonyl Chloride
- Inchi： 1S/C5H2Cl3NO2S/c6-3-1-2-9-5(7)4(3)12(8,10)11/h1-2H
- InChI Key： YGYLCSUIGQQRBL-UHFFFAOYSA-N
- SMILES： C1(Cl)=NC=CC(Cl)=C1S(Cl)(=O)=O

Computed Properties

Exact Mass: 244.887183Da
Monoisotopic Mass: 244.887183Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 250
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 55.4Å²

2,4-Dichloropyridine-3-sulfonyl Chloride Pricemore >>

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